Cas no 73403-48-2 (5-Hydroxypyrazine-2,3-dicarboxylic acid)

• Product Name: 5-Hydroxypyrazine-2,3-dicarboxylic acid
• CAS No: 73403-48-2
• MF: C₆H₄N₂O₅
• MW: 184.10636138916
• MDL: MFCD13152152
• CID: 1080389
• PubChem ID: 10176407
• Update Time: 2025-09-22

5-Hydroxypyrazine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxypyrazine-2,3-dicarboxylic acid
• 1,6-dihydro-6-oxo- 2,3-Pyrazinedicarboxylic acid
• 6-oxo-1H-pyrazine-2,3-dicarboxylic acid
• AKOS016353243
• 5-hydroxypyrazine-2,3-dicarboxylicacid
• K7A
• EN300-746252
• CS-0014099
• SCHEMBL8036261
• 2,3-Pyrazinedicarboxylic acid, 1,6-dihydro-6-oxo-
• FT-0733432
• MFCD13152152
• 73403-48-2
• 1,6-dihydro-6-oxo-2,3-Pyrazinedicarboxylic acid
• G32455
• DB-074695

• MDL： MFCD13152152
• Inchi： 1S/C6H4N2O5/c9-2-1-7-3(5(10)11)4(8-2)6(12)13/h1H,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： IEFXAUUVZLXLNL-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=CC(N1)=O)=O

Computed Properties

• Exact Mass: 184.01202123g/mol
• Monoisotopic Mass: 184.01202123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives